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Essential Safety Guide for Handling Nickel
Dihydroxide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

nickel dihydroxide (Ni(OH)₂). Adherence to these procedures is essential to ensure a safe

laboratory environment and minimize health risks. Nickel dihydroxide is a green, crystalline

inorganic compound with significant health hazards.[1]

Health Hazard Information
Nickel dihydroxide is classified as a hazardous substance with multiple health risks:

Carcinogenicity: Nickel dihydroxide is considered a cancer suspect agent based on animal

studies and is listed as a known carcinogen by NTP and a Group 1 carcinogen by IARC.[2]

Sensitization: It is a known skin sensitizer and can cause "nickel itch," a form of dermatitis

with skin eruptions and potential ulceration.[3] It may also cause allergic asthma and

pneumonitis.

Inhalation Toxicity: Inhalation is harmful and can cause respiratory tract irritation. Chronic

exposure may lead to lung damage.[2]
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Oral Toxicity: The substance is harmful if swallowed and may cause irritation of the digestive

tract.[3]

Eye and Skin Irritation: Direct contact can cause irritation to the eyes and skin.

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling nickel dihydroxide. The following table summarizes the required PPE.

Body Part
Personal Protective

Equipment
Standard Purpose

Eyes Goggles
European standard -

EN 166

To prevent eye

irritation from dust

particles.[4]

Hands

Protective gloves

(Neoprene, Butyl

rubber, or PVC

recommended)

---

To prevent skin

contact and

sensitization.[4][5]

Body

Protective work

clothing, long sleeves,

and pants

---
To prevent skin

exposure.[4]

Respiratory

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

OSHA 29 CFR

1910.134 and ANSI

Z88.2 or European

Standard EN 149

Required when

workers are facing

concentrations above

the exposure limit or

when generating dust.

[4]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk.

Engineering Controls: Always handle nickel dihydroxide in a properly operating chemical

fume hood with an average face velocity of at least 100 feet per minute.[2] Use of a glove
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box is also recommended. Where possible, use automated transfer systems to move the

substance from storage to process containers.[6]

Handling Procedures:

Wash hands thoroughly after handling.

Avoid generating dust. Do not blow dust off clothing or skin with compressed air.[2]

Do not eat, drink, or smoke in areas where nickel dihydroxide is handled or stored.[2]

Remove and wash contaminated clothing before reuse. Contaminated work clothing

should not be allowed out of the workplace.[7]

Storage:

Store in a dry, cool, and well-ventilated place.[8]

Keep containers tightly closed.[8]

Store away from incompatible materials such as strong acids and strong oxidants.

Spill and Disposal Plan
In the event of a spill, immediate and appropriate action must be taken.

Spill Response:

Evacuate all personnel not wearing appropriate protective equipment from the spill area.

[6]

Isolate the spill area. For a solid spill, this is at least 25 meters (75 feet) in all directions.[9]

Cover the spill with a plastic sheet or tarp to minimize the spread of dust.[9]

Using a clean shovel, carefully place the material into a clean, dry, and labeled container.

[9]

Ventilate the area and wash the spill site after the material has been collected.[6]
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Disposal:

Nickel dihydroxide and its container must be disposed of as hazardous waste.

Follow all federal, state, and local regulations for hazardous waste disposal.

Do not allow the material to enter drains or contaminate the ground water system.[8]

First Aid Measures
Immediate first aid is crucial in case of exposure.

Exposure Route First Aid Procedure

Eyes

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Seek medical attention.

Skin

Remove contaminated clothing and shoes.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

medical attention.

Inhalation

Move the person to fresh air immediately. If they

are not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention. Do NOT use

mouth-to-mouth resuscitation.

Safety Protocol Workflow
The following diagram outlines the essential step-by-step safety protocol for working with

nickel dihydroxide.
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Spill Response

If spill occurs

Waste Disposal

Use Chemical Fume Hood Avoid Dust Generation

Evacuate Area

Collect in Labeled
Hazardous Waste Container

Contain Spill

Clean & Decontaminate

Follow Institutional &
Regulatory Procedures

Click to download full resolution via product page

Workflow for Safe Handling of Nickel Dihydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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